4-[(2S,5R)-2,5-dimethylpiperazin-1-yl]-2,6-difluorobenzonitrile

• CAS No.: 648423-72-7
• Molecular Formula: C13H15F2N3
• Molecular Weight: 251.27 g/mol
• IUPAC Name: 4-[(2S,5R)-2,5-dimethylpiperazin-1-yl]-2,6-difluorobenzonitrile
• InChI: InChI=1S/C13H15F2N3/c1-8-7-18(9(2)6-17-8)10-3-12(14)11(5-16)13(15)4-10/h3-4,8-9,17H,6-7H2,1-2H3/t8-,9+/m1/s1
• InChI Key: LNZSNERHUPWNPV-BDAKNGLRSA-N
• Isomeric SMILES: C[C@H]1CN[C@@H](CN1C2=CC(=C(C(=C2)F)C#N)F)C
• Canonical SMILES: CC1CNC(CN1C2=CC(=C(C(=C2)F)C#N)F)C

Description

4-[(2S,5R)-2,5-dimethylpiperazin-1-yl]-2,6-difluorobenzonitrile is a useful research compound. Its molecular formula is C13H15F2N3 and its molecular weight is 251.27 g/mol. The purity is usually 95%.
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